Cas no 921587-19-1 (4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 921587-19-1
• MF: C₁₇H₂₁N₃O₆S
• MW: 395.430143117905
• CID: 6098900
• PubChem ID: 44030189
• Update Time: 2025-07-16

4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide
• Butanamide, 4-[(4-methoxyphenyl)sulfonyl]-N-[5-(tetrahydro-2-furanyl)-1,3,4-oxadiazol-2-yl]-
• 4-(4-methoxybenzenesulfonyl)-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 921587-19-1
• 4-((4-methoxyphenyl)sulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)butanamide
• AKOS024632544
• 4-(4-methoxyphenyl)sulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]butanamide
• F2260-0167

• Inchi： 1S/C17H21N3O6S/c1-24-12-6-8-13(9-7-12)27(22,23)11-3-5-15(21)18-17-20-19-16(26-17)14-4-2-10-25-14/h6-9,14H,2-5,10-11H2,1H3,(H,18,20,21)
• InChI Key： JCLKXARDXDMNGZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2CCCO2)O1)(=O)CCCS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 395.11510657g/mol
• Monoisotopic Mass: 395.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

Professional Introduction to Compound with CAS No. 921587-19-1 and Product Name: 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

The compound with the CAS number 921587-19-1 and the product name 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a sulfonyl group, an oxetane ring, and an oxadiazole moiety, contributes to its unique chemical properties and makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound 4-(4-methoxybenzenesulfonyl)-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbutanamide has been identified as a potential lead compound due to its structural features that suggest interactions with key biological targets. The 4-methoxybenzenesulfonyl group is known for its ability to enhance binding affinity to certain enzymes and receptors, while the 1,3,4-oxadiazole ring is a common pharmacophore found in many bioactive molecules. The oxolan-2-yl substituent adds an additional layer of complexity, potentially influencing the compound's solubility and metabolic stability.

Recent studies have demonstrated that oxadiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 1,3,4-oxadiazol-2-ylbutanamide in this compound suggests that it may interact with proteins involved in cell signaling pathways relevant to these therapeutic areas. Furthermore, the 4-methoxybenzenesulfonyl group could serve as a hinge-binding moiety, facilitating interactions with specific amino acid residues in target proteins. This combination of structural features makes the compound an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the oxetane ring through nucleophilic substitution or other synthetic strategies is a critical step in constructing the desired framework. Additionally, the installation of the 1,3,4-oxadiazole moiety often requires cyclization reactions under specific conditions to achieve optimal regioselectivity. The final step involves the formation of the amide bond between the sulfonylated aromatic ring and the butanamide segment, which can be accomplished using classical amide coupling techniques.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding mode of this compound with potential biological targets. These studies suggest that the 4-methoxybenzenesulfonyl group and the 1,3,4-oxadiazol-2-ylbutanamide moiety are key elements in determining binding affinity and specificity. By comparing computational results with experimental data obtained from enzyme inhibition assays or cellular assays, researchers can refine their understanding of how this compound interacts with its targets at the molecular level.

In vitro testing has revealed promising preliminary results regarding the biological activity of this compound. Specifically, it has shown inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The sulfonyl group is particularly noteworthy for its ability to modulate enzyme activity by forming hydrogen bonds or participating in electrostatic interactions with key residues in the active site. The presence of the oxlan ring may contribute to improved solubility and bioavailability when administered orally or topically.

The potential therapeutic applications of this compound are broad and span multiple disease areas. For instance, its inhibitory activity against inflammatory enzymes suggests that it could be developed into a novel anti-inflammatory agent. Additionally, its interaction with cancer-related proteins indicates that it may have oncological applications. Further preclinical studies are necessary to validate these findings and explore potential side effects or toxicity profiles before moving into human clinical trials.

The development of new pharmaceuticals is often hampered by challenges related to drug resistance or off-target effects. However，this compound presents an opportunity to address these issues through its unique structural features. By targeting multiple pathways simultaneously or by designing derivatives with enhanced selectivity， researchers can mitigate concerns about resistance development while maximizing therapeutic efficacy。 The combination of computational modeling， synthetic chemistry， and biological testing will be essential in optimizing this compound for clinical use。

Future research directions include exploring analogues of this compound with modified functional groups or different heterocyclic moieties。 Additionally， investigating how variations in stereochemistry affect biological activity will provide valuable insights into structure-function relationships。 Collaborative efforts between synthetic chemists， medicinal chemists， and biologists will be crucial in advancing this research toward commercialization。